Cas no 100884-13-7 (2-Propenoic acid,3-(3,4-dihydroxyphenyl)-, 3-methyl-2-buten-1-yl ester)

• Product Name: 2-Propenoic acid,3-(3,4-dihydroxyphenyl)-, 3-methyl-2-buten-1-yl ester
• CAS No: 100884-13-7
• MF: C₁₄H₁₆O₄
• MW: 248.274444580078
• CID: 156113
• PubChem ID: 5281790
• Update Time: 2025-04-19

2-Propenoic acid,3-(3,4-dihydroxyphenyl)-, 3-methyl-2-buten-1-yl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(3,4-dihydroxyphenyl)-, 3-methyl-2-buten-1-yl ester
• 1,1-dimethylallyl caffeic acid ester
• 1,1-Dacae
• 3-Methyl-2-butenyl caffeate
• 3-methylbut-2-en-1-yl (2E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
• Cinnamic acid, 3,4-dihydroxy-, 3-methyl-2-butenyl ester
• Isoprenyl caffeate
• 100884-13-7
• 3-methylbut-2-enyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
• Caffeic acid 1,1-dimethylallyl ester, analytical standard
• Q27108066
• CHEBI:8393
• SCHEMBL14461142
• Prenyl cis-caffeate
• J-003986
• CHEMBL471184
• 2-Propenoic acid,3-(3,4-dihydroxyphenyl)-,3-methyl-2-buten-1-yl ester,(2E)-
• 3-methylbut-2-enyl caffeate
• Caffeic acid 1,1-dimethylallyl ester
• Prenyl cafeate
• Prenyl caffeate
• 118971-61-2
• BDBM50030893

• Inchi： 1S/C14H16O4/c1-10(2)7-8-18-14(17)6-4-11-3-5-12(15)13(16)9-11/h3-7,9,15-16H,8H2,1-2H3/b6-4+
• InChI Key： TTYOHMFLCXENHR-GQCTYLIASA-N
• SMILES： O(C(/C=C/C1C=CC(=C(C=1)O)O)=O)C/C=C(\C)/C

Computed Properties

• Exact Mass: 248.104859g/mol
• Monoisotopic Mass: 248.104859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 248.27g/mol
• XLogP3: 3
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.201
• Boiling Point: 417.5°Cat760mmHg
• Flash Point: 156.1°C
• Refractive Index: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives